3-nitro-1-(triphenylmethyl)-1H-1,2,4-triazole

• IUPAC Name: 3-nitro-1-trityl-1,2,4-triazole
• InChI: InChI=1S/C21H16N4O2/c26-25(27)20-22-16-24(23-20)21(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16H
• InChI Key: GYCQEPVOBNGPAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C=NC(=N4)[N+](=O)[O-]
• Molecular Formula: C21H16N4O2
• Molecular Weight: 356.4 g/mol

Description

3-Nitro-1-(triphenylmethyl)-1H-1,2,4-triazole, commonly known as NTPT, is an organic compound with a wide range of applications in scientific research. NTPT is a heterocyclic aromatic compound that has unique properties that make it useful in a variety of research applications. It is a synthetic compound that is used in the synthesis of other compounds, as well as in biochemical and physiological research. NTPT is also used in the study of enzymatic reactions and in the synthesis of pharmaceuticals.

Scientific Research Applications

Thermal Stability and Acoustic Fingerprint Spectra

Researchers have explored the thermal stability of 1,2,4-triazoles, including compounds similar to 3-nitro-1-(triphenylmethyl)-1H-1,2,4-triazole. They used pulsed photoacoustic pyrolysis to evaluate the thermal decomposition of these compounds, which are relevant for applications such as propellants and explosives in rocket fuels (Rao, Chaudhary, Kommu, & Sahoo, 2016).

Antitrypanosomal Activity

A series of 3-nitro-1H-1,2,4-triazole-based compounds were characterized for their antitrypanosomal and antileishmanial activities. This research suggests the potential of these compounds in pharmacology, specifically as antitrypanosomal agents (Papadopoulou et al., 2012).

Alkylation in Acid Medium

The reactivity of 3-nitro-1,2,4-triazole derivatives in alkylation reactions, particularly in acid media, has been examined. These findings are significant for understanding the chemistry of these compounds and their applications in various fields, including specialty devices and agriculture (Grigoriev, Voitekhovich, & Ivashkevich, 2012).

Synthesis and Structure of New Ligands

Research on the synthesis of new ligands containing 3-nitro-1,2,4-triazole fragments offers insights into the potential use of these compounds in molecular and crystal structure studies (Grigor’ev et al., 2014).

High-Density Energetic Salts

Studies on the synthesis of high-density energetic salts of triazoles, including 3-nitro-1,2,4-triazole derivatives, have implications for the development of explosive materials with potential applications in military technology (Thottempudi & Shreeve, 2011).

Alkylation by Alcohols

Research exploring the alkylation of 3-nitro-1,2,4-triazole by alcohols in acid media provides valuable information on the chemical behavior of these compounds, which can be relevant for industrial and biochemical applications (Sukhanova, Sakovich, & Sukhanov, 2008).

Energetic Azoles Performance Evaluation

The synthesis and characterization of energetic triazole derivatives, including 3-nitro-1,2,4-triazoles, were studied for their potential as powerful energetic molecules in both military and civilian fields (Nimesh & Rajendran, 2012).

Synthesis and Thermal Stability

Research on new derivatives of 3-nitro-1,2,4-triazole, including their synthesis and thermal stability, contributes to the understanding of their potential applications in areas like energetics and material science (Tselinskii et al., 2009).

Synthesis routes and methods

Procedure details

A solution of 3-nitro-1H-1,2,4-triazole (1.00 g, 8.77 mmol), trityl chloride (4.89 g, 17.5 mmol) and diisopropylethylamine (3.05 mL, 17.5 mmol) in THF (50 mL) was stirred at room temperature for 15 hr. The mixture was concentrated under reduced pressure, and the residue was extracted with ethyl acetate and water. The organic layer was washed with saturated brine, dried over sodium sulfate, and concentrated. The residue was purified by silica gel column chromatography (15-30% ethyl acetate/hexane) to give the title compound as a white powder (2.90 g, 93%).